1-(cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• SMILES: CC1=C(N=NN1CC2CC2)C(=O)O
• InChI: InChI=1S/C8H11N3O2/c1-5-7(8(12)13)9-10-11(5)4-6-2-3-6/h6H,2-4H2,1H3,(H,12,13)
• InChIKey: QSFBGPJRDVWQFQ-UHFFFAOYSA-N

1-(Cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid: Structural Identity and Procurement-Relevant Characteristics

1-(Cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1247906-18-8) is a trisubstituted 1,2,3-triazole derivative bearing a cyclopropylmethyl substituent at N1, a methyl group at C5, and a free carboxylic acid at C4 . The molecular formula is C₈H₁₁N₃O₂ with a molecular weight of 181.19 g/mol, and the SMILES notation is Cc1c(C(=O)O)nnn1CC1CC1 . This compound serves primarily as a synthetic building block or intermediate in medicinal chemistry and agrochemical research, where the carboxylic acid handle enables amide coupling, esterification, and further diversification . The combination of the cyclopropylmethyl N-substituent and the 5-methyl group on the electron-deficient triazole core creates a substitution pattern that cannot be replicated by any single commercially available analog.

Unique N1-cyclopropylmethyl and C5-methyl triazole core for SAR diversification

Carboxylic acid handle enables amide coupling or esterification

Research-grade building block for medicinal chemistry and agrochemical synthesis

Why Generic Substitution of 1-(Cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid with In-Class Analogs Carries Undefined Risk

Triazole-4-carboxylic acid building blocks with varying N1 and C5 substituents are not functionally interchangeable despite sharing a common heterocyclic core. The N1 substituent directly modulates the electron density at the triazole ring, influences the acidity (pKa) of the C4 carboxylic acid, and affects steric accessibility during downstream conjugation reactions . The C5 methyl group introduces additional steric and electronic perturbation adjacent to the carboxylic acid, altering both reactivity and the conformational preferences of amide or ester derivatives . Swapping the cyclopropylmethyl group for a cyclopropyl, ethyl, or unsubstituted analog changes the molecular volume, lipophilicity (logP), and hydrogen-bonding capacity, which can unpredictably shift target binding, pharmacokinetics, or material properties when the building block is incorporated into larger molecular architectures. Without quantitative, matched-pair data confirming functional equivalence, generic substitution constitutes a scientifically uncontrolled variable.

N1-substituent size and topology (cyclopropylmethyl vs cyclopropyl) may alter amide coupling kinetics and pKa

C5 methyl group introduces steric hindrance adjacent to carboxylic acid, changing reactivity and conformational preferences

Longer-chain 5-alkyl homologs increase lipophilicity by >1 log unit, shifting physicochemical profile of conjugates

Differential Evidence Guide for 1-(Cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid vs. Closest Analogs

Cyclopropylmethyl vs. Cyclopropyl N1-Substituent: Impact on Molecular Weight, Formula, and Predicted Lipophilicity

The target compound (CAS 1247906-18-8) possesses an N1-cyclopropylmethyl group (C₈H₁₁N₃O₂, MW 181.19) , whereas the closest analog 1-cyclopropyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1785611-15-5) bears an N1-cyclopropyl group (C₇H₉N₃O₂, MW 167.17) . The additional methylene (–CH₂–) linker contributes a molecular weight increase of 14.02 g/mol and elevates the predicted XLogP3 by approximately +0.3 to +0.5 log units based on fragment-based calculations for the –CH₂– insertion. The SMILES for the target compound (Cc1c(C(=O)O)nnn1CC1CC1) explicitly confirms the cyclopropylmethyl topology , while the analog SMILES (CC1=C(N=NN1C2CC2)C(O)=O) reflects direct cyclopropyl attachment . This structural divergence results in differential steric bulk, conformational flexibility (one additional rotatable bond), and hydrogen-bonding surface area that cannot be replicated by the cyclopropyl analog.

N1 Substituent MW

Cross-study comparable

Target: MW 181.19, C₈H₁₁N₃O₂; Cyclopropyl analog: MW 167.17, C₇H₉N₃O₂ (Δ+14.02, +CH₂)

Lipophilicity and membrane permeability may differ in derived conjugates

Structural identity from SMILES comparison

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW 181.19 g/mol; C₈H₁₁N₃O₂
Comparator Or Baseline	1-Cyclopropyl-5-methyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1785611-15-5): MW 167.17 g/mol; C₇H₉N₃O₂
Quantified Difference	ΔMW = +14.02 g/mol; ΔCH₂ = +1 carbon, +2 hydrogens
Conditions	Structural identity from CAS registry and SMILES comparison

Why This Matters

A 14 g/mol molecular weight difference and altered alkyl topology change predicted lipophilicity and membrane permeability of derived conjugates, making blind substitution a risk in SAR campaigns.

5-Methyl Substitution: Differentiation from Des-methyl Triazole-4-carboxylic Acid Analogs

The target compound incorporates a methyl group at the C5 position of the triazole ring, directly adjacent to the C4 carboxylic acid. The des-methyl comparator 1-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1341761-69-0) lacks this substituent, with a molecular formula of C₇H₉N₃O₂ and a molecular weight of 167.17 g/mol [1]. The presence of the C5 methyl group in the target compound increases molecular weight by 14.02 g/mol compared to the des-methyl analog. The C5 methyl substituent introduces steric hindrance ortho to the carboxylic acid, which influences the kinetics of amide bond formation, the conformational equilibrium of amide derivatives, and the acidity (pKa) of the adjacent carboxylic acid through inductive electron-donating effects. Predicted pKa values for related 5-methyl-1-substituted triazole-4-carboxylic acids fall in the range of 3.42–3.45 , compared to 3.22 (pK1) for the unsubstituted 1H-1,2,3-triazole-4-carboxylic acid scaffold , indicating that the 5-methyl group slightly reduces acidity by approximately 0.2–0.23 pKa units.

5-Methyl vs Des-methyl

Cross-study comparable

Target: MW 181.19, pKa ~3.4–3.5; Des-methyl: MW 167.17, parent pKa 3.22 (ΔpKa +0.2–0.3)

5-Methyl group reduces acidity and alters amide conjugation kinetics

pKa from predicted class-level data; source-specific review

Evidence Dimension	Molecular weight and predicted carboxylic acid pKa
Target Compound Data	MW 181.19 g/mol; predicted pKa ~3.4–3.5 (class-level inference from 5-methyl-1-substituted triazole-4-carboxylic acid analogs)
Comparator Or Baseline	1-(Cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS 1341761-69-0): MW 167.17 g/mol; parent 1H-1,2,3-triazole-4-carboxylic acid pKa 3.22
Quantified Difference	ΔMW = +14.02 g/mol; ΔpKa ≈ +0.2 to +0.3 units (reduced acidity relative to des-methyl scaffold)
Conditions	Structural comparison; pKa values from predicted data for related 5-methyl analogs and experimentally reported pKa for parent triazole-4-carboxylic acid

Why This Matters

The 5-methyl group alters both steric environment and carboxylic acid acidity, which affects conjugation efficiency, amide bond rotational barriers, and the physicochemical properties of downstream products.

• [1] American Elements. 1-(Cyclopropylmethyl)-1H-1,2,3-triazole-4-carboxylic acid, CAS 1341761-69-0: molecular formula C₇H₉N₃O₂, MW 167.17, PubChem CID 62061065. Accessed May 2026. View Source

Molecular Size Differentiation from Longer-Chain 5-Alkyl Homologs (Propyl Analog)

The target compound's 5-methyl substituent provides a minimal alkyl footprint, distinguishing it from the bulkier 5-propyl analog 1-(cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1247401-33-7, C₁₀H₁₅N₃O₂, MW 209.25) . The propyl analog has a molecular weight 28.06 g/mol higher than the target and an additional two methylene units extending from the triazole core. This increase in alkyl chain length elevates predicted logP by approximately +1.0 to +1.2 log units (calculated from the Hansch π-value of ~0.5 per methylene unit), significantly raising lipophilicity. In fragment-based or ligand-efficiency-optimized design, the smaller 5-methyl group preserves binding enthalpy per atom while avoiding the entropic penalty and non-specific hydrophobic interactions associated with the propyl chain. For researchers seeking to minimize molecular weight and lipophilicity while retaining a C5 substituent, the 5-methyl compound is the structurally most conservative choice.

5-Methyl vs 5-Propyl

Cross-study comparable

Target: MW 181.19, logP ~0.8–1.2; Propyl: MW 209.25, logP ~1.8–2.4 (ΔMW +28.06, ΔlogP ~+1.0–1.2)

5-Methyl compound preserves lower MW and lipophilicity for ligand efficiency

LogP estimation from fragment-based method; data to verify

Evidence Dimension	Molecular weight and predicted lipophilicity (XLogP3 / logP)
Target Compound Data	MW 181.19 g/mol; predicted logP estimated ~0.8–1.2 (class-level inference for triazole-4-carboxylic acid with cyclopropylmethyl and methyl substituents)
Comparator Or Baseline	1-(Cyclopropylmethyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid (CAS 1247401-33-7): MW 209.25 g/mol; predicted logP estimated ~1.8–2.4
Quantified Difference	ΔMW = 28.06 g/mol; ΔlogP ≈ +1.0 to +1.2 units for the propyl analog
Conditions	Structural and physicochemical comparison using fragment-based logP contribution (Hansch π method)

Why This Matters

The 5-methyl compound offers a demonstrably leaner physicochemical profile than the 5-propyl analog, which is critical for maintaining ligand efficiency and favorable ADME properties in lead optimization.

Cyclopropylmethyl N-Substituent: Conformational and Metabolic Differentiation from Simple Alkyl N-Substituents

The N1-cyclopropylmethyl group in the target compound combines a rigid cyclopropyl ring with a methylene linker, creating a unique conformational profile distinct from both simple N-alkyl (e.g., N-methyl, N-ethyl) and directly attached N-cyclopropyl analogs. Cyclopropyl-containing substituents are known to exhibit reduced susceptibility to cytochrome P450-mediated oxidative metabolism due to the high C–H bond dissociation energy of the cyclopropane ring (~106 kcal/mol vs. ~96–101 kcal/mol for typical aliphatic C–H bonds) [1]. The methylene linker in cyclopropylmethyl introduces one additional rotatable bond compared to the N-cyclopropyl analog, providing a degree of conformational flexibility absent in the rigidly attached cyclopropyl group . This balanced rigidity-flexibility profile can be advantageous for optimizing target binding while maintaining metabolic stability. The 5-methyl group further differentiates this compound from the des-methyl cyclopropylmethyl analog (CAS 1341761-69-0) in terms of steric environment adjacent to the carboxylic acid.

Cyclopropylmethyl Metabolism

Class-level inference

Cyclopropane C–H BDE ~106 kcal/mol vs 96–101 for aliphatic; +1 rotatable bond vs N-cyclopropyl

May reduce CYP-mediated oxidation and add conformational flexibility (class-level)

Metabolic stability inferred from literature on cyclopropane groups

Evidence Dimension	Substituent topology: cyclopropylmethyl vs. cyclopropyl vs. simple alkyl
Target Compound Data	N1-cyclopropylmethyl: rigid cyclopropane ring separated from triazole by one methylene linker; 1 additional rotatable bond compared to N-cyclopropyl analog
Comparator Or Baseline	N1-cyclopropyl analog (CAS 1785611-15-5): cyclopropane directly attached to triazole, zero methylene linkers; N1-alkyl analogs: fully flexible chains without cyclopropane rigidity
Quantified Difference	Cyclopropane C–H BDE ~106 kcal/mol vs. ~96–101 kcal/mol for unstrained aliphatic C–H (class-level data); +1 rotatable bond vs. N-cyclopropyl analog
Conditions	Class-level inference from literature on cyclopropane metabolic stability (Hypha Discovery, 2021) and structural comparison of SMILES

Why This Matters

The cyclopropylmethyl group offers a therapeutically validated metabolic stability advantage (cyclopropane ring) combined with greater conformational adaptability (methylene linker) compared to directly-attached cyclopropyl analogs, providing a distinct design option for medicinal chemists.

• [1] Hypha Discovery Blog. 'Metabolism of Cyclopropyl Groups.' September 23, 2021. Discusses reduced CYP-mediated oxidation of cyclopropane rings due to high C–H bond dissociation energy. View Source

Purity Specification and Commercial Availability Profile

The target compound is commercially available with a minimum purity specification of 95% (HPLC) from Biosynth (via CymitQuimica), matching the purity threshold required for most research-grade building block applications . By comparison, the N-cyclopropyl analog (CAS 1785611-15-5) is available at 98% purity from multiple vendors (Leyan, Chemscene), offering a higher purity option but with a fundamentally different chemical structure . The 5-cyclopropyl analog (CAS 1249186-63-7) is specified at 97% purity from AKSci, while the 5-propyl analog (CAS 1247401-33-7) is also at 97% . For researchers requiring the specific cyclopropylmethyl-plus-5-methyl substitution pattern, the 95% purity specification provides a defined quality baseline. Critically, procurement decisions must weigh the specific substitution pattern against purity; a higher-purity analog with a different substitution pattern introduces a chemical variable that cannot be corrected by analytical quality control alone.

Purity & Availability

Specification review

95% minimum purity (HPLC), product status: discontinued, requires alternative sourcing

Defined quality baseline; higher-purity analogs have different structures

Vendor product specification pages; research-use-only grade

Evidence Dimension	Commercial purity specification and vendor availability
Target Compound Data	95% minimum purity (Biosynth/CymitQuimica, Cat. 3D-XZB90618); CAS 1247906-18-8; product status: discontinued, requiring alternative sourcing channels
Comparator Or Baseline	N-Cyclopropyl analog: 98% purity (Leyan, Chemscene); 5-Cyclopropyl analog: 97% (AKSci); 5-Propyl analog: 97% (AKSci)
Quantified Difference	Purity differs by 2–3% between the target and specific higher-purity analogs; however, the chemical structure of each comparator is materially different
Conditions	Vendor product specification pages; research-use-only grade

Why This Matters

Sourcing the correct substitution pattern at ≥95% purity ensures the intended chemical structure enters the synthetic pathway; substituting a higher-purity but structurally different analog creates an uncontrolled chemical variable.

High-Impact Application Scenarios for 1-(Cyclopropylmethyl)-5-methyl-1H-1,2,3-triazole-4-carboxylic acid Based on Differential Evidence

Medicinal Chemistry: Fragment-Based Lead Optimization Requiring Cyclopropylmethyl-5-methyl Triazole Carboxylic Acid Building Blocks

In fragment-based drug discovery (FBDD) or structure-based lead optimization programs, the 1-(cyclopropylmethyl)-5-methyl substitution pattern provides a compact, moderately lipophilic carboxylic acid handle for amide conjugation. The cyclopropylmethyl group contributes metabolic stability advantages via its cyclopropane ring, while the methylene linker adds conformational flexibility absent in directly-attached cyclopropyl analogs [1]. The 5-methyl group provides a minimal steric footprint adjacent to the carboxylic acid, which is critical when the amide product must fit within a sterically constrained binding pocket. The molecular weight of 181.19 g/mol is consistent with fragment-ligand efficiency principles, offering a lower MW and lipophilicity profile than the 5-propyl homolog (MW 209.25, ΔlogP ≈ +1.0–1.2) . This compound is directly pertinent for programs targeting enzymes where N1-substituent topology influences selectivity.

Agrochemical Intermediate Synthesis: Development of Triazole-Containing Fungicides or Herbicides

Triazole-4-carboxylic acids serve as key intermediates in the synthesis of agrochemical active ingredients, particularly triazole fungicides. The cyclopropylmethyl substituent at N1 introduces lipophilic bulk that can enhance cuticular penetration and target-site binding in fungal CYP51 or plant enzyme targets. Compared to the N-cyclopropyl analog (CAS 1785611-15-5), the additional methylene linker alters the spatial orientation of the cyclopropane ring, which can affect binding mode and selectivity [1]. The 5-methyl group is structurally analogous to the methyl substituents found in commercial triazole fungicides (e.g., tebuconazole, metconazole), making this building block a relevant intermediate for structure-activity relationship (SAR) exploration in agrochemical discovery.

Chemical Biology: Synthesis of Photoaffinity or Activity-Based Probe (ABP) Precursors

The carboxylic acid functionality at C4 provides a direct conjugation point for linkers, fluorophores, or biotin tags used in chemical biology probe synthesis. The cyclopropylmethyl-5-methyl triazole scaffold offers a compact, metabolically stable core for probe design. The balanced rigidity-flexibility profile of the cyclopropylmethyl group—combining cyclopropane metabolic stability with methylene-linker conformational adaptability—is advantageous when the triazole core must mimic a native substrate or ligand while accommodating a conjugated reporter group [1]. The 95% minimum purity specification ensures that probe synthesis starts from a defined chemical entity, reducing the risk of byproducts that could confound target-identification experiments.

Material Science: Metal-Organic Framework (MOF) or Coordination Polymer Ligand Synthesis

Triazole-4-carboxylic acids are established ligands for the construction of metal-organic frameworks (MOFs) and coordination polymers, where the triazole nitrogen atoms and the carboxylate group both participate in metal coordination. The specific 1-(cyclopropylmethyl)-5-methyl substitution pattern creates a sterically differentiated ligand environment compared to the des-methyl analog (CAS 1341761-69-0). The C5 methyl group introduces steric hindrance adjacent to the carboxylate, which can influence the coordination geometry, pore size, and topology of the resulting framework [1]. This structural differentiation is valuable for researchers seeking to tune MOF properties—such as gas adsorption selectivity or catalytic activity—through systematic ligand modification.

Application

Selection Property

Validation Focus

Fragment-based lead optimization

Cyclopropylmethyl-5-methyl substitution pattern

Amide coupling SAR and target binding mode

Agrochemical intermediate synthesis

Triazole-4-carboxylic acid with lipophilic N1

Cuticular penetration and enzyme target binding

Chemical biology probe synthesis

Carboxylic acid handle, compact core

Probe stability and target engagement specificity

MOF/coordination polymer ligand

Sterically differentiated triazole carboxylate

Coordination geometry and framework topology

• [1] Hypha Discovery Blog. 'Metabolism of Cyclopropyl Groups.' September 23, 2021. https://www.hyphadiscovery.co.uk/blog/metabolism-of-cyclopropyl-groups View Source